Cas no 1396858-61-9 (N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide)

• Product Name: N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• CAS No: 1396858-61-9
• MF: C₁₉H₁₇F₃N₂O₅
• MW: 410.343895673752
• CID: 5776751
• PubChem ID: 71788968
• Update Time: 2025-07-17

N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((4-hydroxychroman-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• 1396858-61-9
• F6200-4378
• VU0536692-1
• AKOS024538475
• N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide

• Inchi： 1S/C19H17F3N2O5/c20-19(21,22)29-13-7-5-12(6-8-13)24-17(26)16(25)23-11-18(27)9-10-28-15-4-2-1-3-14(15)18/h1-8,27H,9-11H2,(H,23,25)(H,24,26)
• InChI Key： XEZUXMJVBSXJLK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(NCC1(C2C=CC=CC=2OCC1)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 410.10895613g/mol
• Monoisotopic Mass: 410.10895613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.9Ų

Additional information on N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

Comprehensive Analysis of N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide (CAS 1396858-61-9)

The compound N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide (CAS 1396858-61-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects a hybrid structure combining a benzopyran core with a trifluoromethoxyphenyl moiety, linked by an ethanediamide bridge. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting enzymes or receptors where such scaffolds are known to exhibit bioactivity.

Recent studies highlight the growing interest in benzopyran derivatives due to their diverse pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. The presence of the 4-hydroxy-3,4-dihydro-2H-1-benzopyran subunit in this compound may contribute to its stability and bioavailability, making it a candidate for further investigation in therapeutic development. Meanwhile, the trifluoromethoxy group is often associated with enhanced metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry.

From a synthetic chemistry perspective, the ethanediamide linker in CAS 1396858-61-9 offers versatility for further derivatization. Researchers are exploring similar diamide-based compounds as protein-protein interaction inhibitors or allosteric modulators, aligning with current trends in targeting undruggable pathways. Computational modeling studies suggest that this compound's three-dimensional structure could interact with specific kinase domains or G-protein-coupled receptors, though experimental validation is ongoing.

The analytical characterization of N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. Recent publications indicate that its chromatographic purity exceeds 98% in optimized synthetic routes, with particular attention to controlling stereochemistry at the benzopyran-4-yl center. These quality parameters are crucial for researchers investigating structure-activity relationships in related compound libraries.

Emerging applications in precision medicine have sparked interest in this compound's potential role as a chemical probe or pharmacological tool. Its structural features resemble those of compounds being studied for age-related diseases and metabolic disorders, two rapidly growing research areas. The scientific community is particularly curious about whether modifications to the hydroxy group position or the trifluoromethoxy phenyl substituent could enhance target selectivity.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of CAS 1396858-61-9 remains an active area of investigation. Preliminary computational predictions suggest favorable blood-brain barrier permeability metrics, though experimental verification is required. Such properties would be valuable for central nervous system-targeted therapies, a major focus in contemporary drug development addressing neurological conditions.

In material science applications, the fluorine-rich nature of this compound has drawn attention for potential use in specialty polymers or liquid crystal formulations. The trifluoromethoxy group's unique electronic properties could contribute to materials with exceptional thermal stability or optical characteristics, though these applications remain largely unexplored for this specific molecule.

The synthesis of N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide typically involves multi-step organic transformations, with recent literature emphasizing green chemistry approaches to improve yield and reduce waste. Key steps often include chiral resolution of intermediates and careful protection/deprotection of the hydroxy functionality, reflecting the compound's structural complexity.

Patent landscapes reveal growing intellectual property activity around similar benzopyran-ethanediamide hybrids, particularly in areas of chronic disease management and personalized therapeutics. While CAS 1396858-61-9 itself may not yet be clinically advanced, its structural framework appears in several investigational compounds undergoing preclinical evaluation.

For researchers working with this compound, proper storage conditions (typically -20°C under inert atmosphere) and handling protocols are essential to maintain stability. The hydroxy group and amide bonds may be susceptible to degradation under certain conditions, warranting careful analytical monitoring during experimental studies.

The future research directions for 1396858-61-9 likely involve exploring its structure-activity relationships through systematic analog synthesis, as well as detailed target identification studies using contemporary techniques like affinity chromatography or cryo-EM. Such investigations could position this compound as a valuable scaffold in the ongoing search for novel bioactive molecules addressing unmet medical needs.